Cas no 92279-92-0 (Macrophorin D)

• Product Name: Macrophorin D
• CAS No: 92279-92-0
• MF: C₂₈H₄₀O₈
• MW: 504.612409591675
• CID: 1996223
• PubChem ID: 11005657
• Update Time: 2025-04-21

Macrophorin D Chemical and Physical Properties

Names and Identifiers

• Macrophorin D
• DTXSID001098343
• 92279-92-0
• Pentanedioic acid, 3-hydroxy-3-methyl-, 1-[[(1R,2R,6R)-6-[[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]methyl] ester, (3S)-
• SCHEMBL21707921

• Inchi： 1S/C28H40O8/c1-16-7-8-19-25(2,3)9-6-10-27(19,5)18(16)12-28-20(29)11-17(23(33)24(28)36-28)15-35-22(32)14-26(4,34)13-21(30)31/h11,18-19,23-24,33-34H,1,6-10,12-15H2,2-5H3,(H,30,31)
• InChI Key： QWFKAUWCRFDRMZ-UHFFFAOYSA-N
• SMILES： CC(CC(OCC1C(O)C2C(O2)(CC2C3(C(C(CCC3)(C)C)CCC2=C)C)C(=O)C=1)=O)(CC(=O)O)O

Computed Properties

• Exact Mass: 504.27231823Da
• Monoisotopic Mass: 504.27231823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids